Cas no 6310-19-6 (4-Tert-Butyl-2-nitroaniline)

• Product Name: 4-Tert-Butyl-2-nitroaniline
• CAS No: 6310-19-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD00066305
• CID: 513790
• PubChem ID: 80573
• Update Time: 2025-11-01

4-Tert-Butyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyl-2-nitrobenzenamine
• 4-(TERT-BUTYL)-2-NITROANILINE
• 2-Nitro-4-tert-butylaniline
• 4-tert-butyl-2-nitroaniline
• Benzenamine,4-(1,1-dimethylethyl)-2-nitro-
• Benzenamine, 4-(1,1-dimethylethyl)-2-nitro-
• 4-TERT-BUTYL-2-NITRO-PHENYLAMINE
• NSC43042
• PubChem22691
• Oprea1_571413
• KSC495S2R
• 4-(t-butyl)-2-nitroaniline
• 4-tert-butyl-2-nitrophenylamine
• YXTJXBPEGJNGKV-UHFFFAOYSA-N
• 4-(tert-butyl)-2-nitrophenylamine
• 2-A
• DTXSID90212438
• SY018880
• 63101-90-6
• 4-(1,1-Dimethylethyl)-2-nitrobenzenamine
• AKOS005216689
• SCHEMBL618684
• PS-5296
• AA-516/30035008
• NS00035295
• NSC-43042
• AC-28681
• CS-W004854
• 2-Nitro-4-(tert-Butyl)aniline
• NSC 43042
• MFCD00066305
• DS-1094
• DB-006562
• 6310-19-6
• DB-316782
• EINECS 228-632-4
• CX1292
• 4-Tert-Butyl-2-nitroaniline

• MDL： MFCD00066305
• Inchi： 1S/C10H14N2O2/c1-10(2,3)7-4-5-8(11)9(6-7)12(13)14/h4-6H,11H2,1-3H3
• InChI Key： YXTJXBPEGJNGKV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8

Experimental Properties

• Melting Point: 101-104 °C
• Boiling Point: 302.8℃ at 760 mmHg
• PSA: 71.84000
• LogP: 3.57890

4-Tert-Butyl-2-nitroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H303;H313;H333
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：6.1
• PackingGroup：Ⅱ
• Storage Condition：Room temperature
• Risk Phrases：R20/21/22

Additional information on 4-Tert-Butyl-2-nitroaniline

Recent Advances in the Study of 4-Tert-Butyl-2-nitroaniline (CAS: 6310-19-6) and Its Applications in Chemical Biology and Medicine

4-Tert-Butyl-2-nitroaniline (CAS: 6310-19-6) is a nitroaromatic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing provides an overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential therapeutic uses. Recent literature highlights its role as an intermediate in the synthesis of more complex molecules and its emerging applications in drug discovery and material science.

One of the key areas of interest is the compound's utility in the development of novel pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Tert-Butyl-2-nitroaniline as a precursor for the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of this compound exhibited promising anti-inflammatory activity in vitro, suggesting potential for further development into therapeutic agents.

In addition to its pharmaceutical applications, recent research has also investigated the compound's physicochemical properties. A study in Chemical Communications (2024) reported on the photostability and electronic properties of 4-Tert-Butyl-2-nitroaniline, which are critical for its use in optoelectronic materials. The findings indicated that the compound's nitro group plays a significant role in its electronic behavior, making it a candidate for use in organic semiconductors and sensors.

Another notable development is the exploration of 4-Tert-Butyl-2-nitroaniline in agrochemical research. A 2023 paper in Pest Management Science detailed the synthesis of novel pesticidal agents derived from this compound. The study found that certain derivatives exhibited potent activity against a range of agricultural pests, with low toxicity to non-target organisms, highlighting its potential as a sustainable alternative to conventional pesticides.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects. Ongoing research is focused on structural modifications to enhance its efficacy and safety profile. For instance, a recent preprint on bioRxiv proposed a series of analogs with improved solubility and metabolic stability, which could pave the way for clinical applications.

In conclusion, 4-Tert-Butyl-2-nitroaniline (CAS: 6310-19-6) continues to be a versatile and valuable compound in chemical biology and medicine. Its applications span from drug discovery to material science, with ongoing research uncovering new possibilities. Future studies will likely focus on refining its derivatives and exploring novel therapeutic and industrial uses, solidifying its role in advancing scientific and technological innovation.